Cas no 1805316-98-6 (2-(Aminomethyl)-4-(difluoromethyl)-6-methoxypyridine)

• Product Name: 2-(Aminomethyl)-4-(difluoromethyl)-6-methoxypyridine
• CAS No: 1805316-98-6
• MF: C₈H₁₀F₂N₂O
• MW: 188.174608707428
• CID: 4847734
• Update Time: 2025-11-02

2-(Aminomethyl)-4-(difluoromethyl)-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-(difluoromethyl)-6-methoxypyridine

• Inchi： 1S/C8H10F2N2O/c1-13-7-3-5(8(9)10)2-6(4-11)12-7/h2-3,8H,4,11H2,1H3
• InChI Key： BZCPYBQNGLJQIP-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(CN)C=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• XLogP3: 0.7
• Topological Polar Surface Area: 48.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines 6-substituted-2-pyridinylmethylamines

Additional information on 2-(Aminomethyl)-4-(difluoromethyl)-6-methoxypyridine

2-(Aminomethyl)-4-(difluoromethyl)-6-methoxypyridine (CAS No. 1805316-98-6): A Versatile Building Block in Modern Chemistry

2-(Aminomethyl)-4-(difluoromethyl)-6-methoxypyridine (CAS No. 1805316-98-6) is an increasingly important heterocyclic compound that has gained significant attention in pharmaceutical and agrochemical research. This pyridine derivative features a unique combination of functional groups, including an aminomethyl group, a difluoromethyl group, and a methoxy group, making it a valuable chemical building block for various applications.

The structural features of 2-(Aminomethyl)-4-(difluoromethyl)-6-methoxypyridine contribute to its remarkable versatility. The pyridine core provides excellent hydrogen bonding capabilities, while the difluoromethyl group offers enhanced metabolic stability and lipophilicity - properties highly sought after in modern drug design. These characteristics explain why researchers frequently search for "difluoromethyl pyridine derivatives" and "aminomethyl pyridine applications" in scientific literature.

Recent studies highlight the growing importance of fluorinated pyridine compounds in medicinal chemistry. The presence of both fluorine atoms and a methoxy group in this molecule makes it particularly interesting for developing new bioactive molecules. Pharmaceutical companies are actively investigating similar structures for their potential in creating more effective and selective therapeutic agents, especially in areas like CNS drug development and enzyme inhibitors.

In synthetic chemistry, 2-(Aminomethyl)-4-(difluoromethyl)-6-methoxypyridine serves as a crucial intermediate for constructing more complex molecular architectures. Its aminomethyl functionality allows for straightforward derivatization, enabling the creation of diverse compound libraries. This explains the frequent searches for "pyridine amine derivatives synthesis" and "difluoromethyl heterocycles applications" in chemical databases.

The compound's stability and solubility profile make it suitable for various chemical transformations. Researchers value its compatibility with common coupling reactions, amide formations, and reductive aminations. These properties contribute to its growing popularity in high-throughput screening and medicinal chemistry optimization programs.

From a commercial perspective, the demand for specialized pyridine building blocks like 2-(Aminomethyl)-4-(difluoromethyl)-6-methoxypyridine continues to rise. Chemical suppliers report increasing inquiries about "custom fluorinated pyridines" and "tailored heterocyclic amines," reflecting the compound's importance in modern drug discovery workflows.

Quality control of 2-(Aminomethyl)-4-(difluoromethyl)-6-methoxypyridine typically involves advanced analytical techniques. Purity assessment commonly employs HPLC analysis, mass spectrometry, and NMR spectroscopy to ensure the material meets rigorous research standards. These analytical methods are frequently searched in conjunction with the compound's name by quality assurance specialists.

The future applications of 2-(Aminomethyl)-4-(difluoromethyl)-6-methoxypyridine appear promising, particularly in the development of targeted therapies and precision medicines. Its structural features align well with current trends in fragment-based drug design and covalent inhibitor development, making it a compound to watch in coming years.

Environmental and safety considerations for handling 2-(Aminomethyl)-4-(difluoromethyl)-6-methoxypyridine follow standard laboratory protocols for amine-containing compounds. Proper personal protective equipment and ventilation systems are recommended when working with this material, as with most organic synthesis intermediates.

In conclusion, 2-(Aminomethyl)-4-(difluoromethyl)-6-methoxypyridine (CAS No. 1805316-98-6) represents a valuable addition to the chemist's toolbox. Its unique combination of functional groups and versatile reactivity profile ensure its continued relevance in pharmaceutical research, agrochemical development, and material science applications. As research into fluorinated heterocycles advances, this compound will likely play an increasingly important role in innovative chemical solutions.